2-[(4-methoxyphenoxy)acetyl]-N-methylhydrazinecarbothioamide

• IUPAC Name: 1-[[2-(4-methoxyphenoxy)acetyl]amino]-3-methylthiourea
• InChI: InChI=1S/C11H15N3O3S/c1-12-11(18)14-13-10(15)7-17-9-5-3-8(16-2)4-6-9/h3-6H,7H2,1-2H3,(H,13,15)(H2,12,14,18)
• InChI Key: SJNBZEVOELYWAZ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=S)NNC(=O)COC1=CC=C(C=C1)OC
• Molecular Formula: C11H15N3O3S
• Molecular Weight: 269.32 g/mol

Description

2-[(4-methoxyphenoxy)acetyl]-N-methylhydrazinecarbothioamide, also known as PMA, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. PMA belongs to the class of hydrazine derivatives, which have been found to possess a range of biological activities, including antitumor, anti-inflammatory, and antiviral effects. In

Mechanism of Action

The mechanism of action of 2-[(4-methoxyphenoxy)acetyl]-N-methylhydrazinecarbothioamide is not fully understood. However, it is believed that 2-[(4-methoxyphenoxy)acetyl]-N-methylhydrazinecarbothioamide exerts its antitumor effects by inducing oxidative stress and DNA damage in cancer cells. 2-[(4-methoxyphenoxy)acetyl]-N-methylhydrazinecarbothioamide has also been found to inhibit the activity of enzymes involved in cell division and proliferation.
Biochemical and Physiological Effects:
2-[(4-methoxyphenoxy)acetyl]-N-methylhydrazinecarbothioamide has been found to have a range of biochemical and physiological effects. Studies have shown that 2-[(4-methoxyphenoxy)acetyl]-N-methylhydrazinecarbothioamide can induce the production of reactive oxygen species, which can lead to oxidative stress and DNA damage in cells. 2-[(4-methoxyphenoxy)acetyl]-N-methylhydrazinecarbothioamide has also been found to inhibit the activity of enzymes involved in cell division and proliferation. In addition, 2-[(4-methoxyphenoxy)acetyl]-N-methylhydrazinecarbothioamide has been shown to modulate the expression of genes involved in apoptosis and cell cycle regulation.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(4-methoxyphenoxy)acetyl]-N-methylhydrazinecarbothioamide in lab experiments is its cytotoxic effects on cancer cells, which make it a promising candidate for antitumor therapy. However, 2-[(4-methoxyphenoxy)acetyl]-N-methylhydrazinecarbothioamide has also been found to exhibit cytotoxic effects on normal cells, which may limit its therapeutic potential. In addition, the mechanism of action of 2-[(4-methoxyphenoxy)acetyl]-N-methylhydrazinecarbothioamide is not fully understood, which may make it difficult to optimize its use in clinical settings.

Future Directions

There are several future directions for research on 2-[(4-methoxyphenoxy)acetyl]-N-methylhydrazinecarbothioamide. One area of interest is the development of 2-[(4-methoxyphenoxy)acetyl]-N-methylhydrazinecarbothioamide analogs with improved potency and selectivity for cancer cells. Another area of interest is the investigation of the mechanism of action of 2-[(4-methoxyphenoxy)acetyl]-N-methylhydrazinecarbothioamide, which may lead to the identification of new targets for cancer therapy. Finally, the use of 2-[(4-methoxyphenoxy)acetyl]-N-methylhydrazinecarbothioamide in combination with other anticancer agents may enhance its therapeutic potential and reduce its toxicity to normal cells.

Synthesis Methods

The synthesis of 2-[(4-methoxyphenoxy)acetyl]-N-methylhydrazinecarbothioamide involves the reaction between 4-methoxyphenylacetic acid and thiosemicarbazide in the presence of acetic anhydride. The resulting product is then reacted with methylhydrazinecarbothioamide to form 2-[(4-methoxyphenoxy)acetyl]-N-methylhydrazinecarbothioamide. The synthesis of 2-[(4-methoxyphenoxy)acetyl]-N-methylhydrazinecarbothioamide has been well-documented in the literature, and various modifications have been made to improve the yield and purity of the compound.

Scientific Research Applications

2-[(4-methoxyphenoxy)acetyl]-N-methylhydrazinecarbothioamide has been investigated for its potential as an antitumor agent. Studies have shown that 2-[(4-methoxyphenoxy)acetyl]-N-methylhydrazinecarbothioamide exhibits cytotoxic effects on various cancer cell lines, including breast, lung, and colon cancer cells. 2-[(4-methoxyphenoxy)acetyl]-N-methylhydrazinecarbothioamide has also been found to induce apoptosis, or programmed cell death, in cancer cells. In addition, 2-[(4-methoxyphenoxy)acetyl]-N-methylhydrazinecarbothioamide has been shown to inhibit the growth and metastasis of tumors in animal models.